N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine

• IUPAC Name: N-[2-(2,5-dimethylphenoxy)ethyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C14H23NO2/c1-12-5-6-13(2)14(11-12)17-10-8-15-7-4-9-16-3/h5-6,11,15H,4,7-10H2,1-3H3
• InChI Key: XQAAVDBRCDVOKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCNCCCOC
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol

Description

N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine, also known as 2,5-dimethylphenoxyethyl-3-methoxypropanamine, is an amine compound that is widely used in scientific research. It is an important intermediate in the synthesis of various drugs and related compounds. It has a wide range of applications in biochemistry, pharmacology, and other areas of scientific research.

Scientific Research Applications

N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of various drugs and related compounds, including antibiotics, antifungals, and antivirals. It has also been used in the synthesis of various other compounds, such as dyes, fragrances, and pharmaceuticals. In addition, it has been used in the synthesis of various other compounds, such as dyes, fragrances, and pharmaceuticals.

Mechanism of Action

N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine is thought to act as an agonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of several physiological functions, including appetite, sleep, mood, and cognition. It is believed that the compound binds to the 5-HT2A receptor and activates it, leading to the observed effects.
Biochemical and Physiological Effects
N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the release of the neurotransmitter serotonin, which has been linked to an increase in appetite, sleep, and mood. It has also been shown to increase the release of the neurotransmitter dopamine, which is involved in reward and motivation. In addition, it has been shown to have an anxiolytic effect, reducing anxiety and stress.

Advantages and Limitations for Lab Experiments

N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and obtain. It is also relatively stable, making it suitable for use in a variety of experiments. However, it is also relatively expensive and may not be suitable for use in large-scale experiments. Additionally, it is not water-soluble, making it difficult to use in experiments involving aqueous solutions.

Future Directions

N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine has a wide range of potential future directions for research. One potential direction is the development of new drugs and related compounds based on the compound. Additionally, further research could be conducted to explore the compound’s potential therapeutic applications, such as its potential use as an antidepressant or anxiolytic. Additionally, further research could be conducted to explore the compound’s potential effects on other physiological processes, such as memory and learning. Finally, further research could be conducted to explore the compound’s potential use in other areas of scientific research, such as in the synthesis of dyes, fragrances, and pharmaceuticals.